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Compound of Interest

Compound Name:
N-Benzyl-1,3,2-benzodithiazole S-

oxide

Cat. No.: B115998 Get Quote

A comprehensive search for scientific literature and chemical databases has revealed no

specific information, including a CAS number, for the compound N-Benzyl-1,3,2-
benzodithiazole S-oxide. This suggests that the compound may be novel, not yet

synthesized, or not documented in publicly accessible scientific literature.

Consequently, the creation of an in-depth technical guide or whitepaper with quantitative data,

detailed experimental protocols, and signaling pathway diagrams is not possible at this time.

The core requirements for data presentation, experimental methodologies, and mandatory

visualizations cannot be fulfilled without foundational research on the molecule.

While no data exists for the specific target molecule, this report provides a brief overview of

related compounds to offer context for researchers, scientists, and drug development

professionals interested in this chemical space. The related classes of compounds include

benzothiazole-N-oxides and various isomers of benzodithiazoles. It is crucial to note that the

synthesis, properties, and biological activities of these related compounds are distinct and

cannot be directly extrapolated to N-Benzyl-1,3,2-benzodithiazole S-oxide.

Related Compound Classes: A Brief Overview
To aid researchers in this area, the following is a summary of information found on related but

distinct chemical structures.

Benzothiazole-N-oxides
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This class of compounds features a benzothiazole core with an N-oxide functionality. Research

in this area has focused on their synthesis and potential biological activities.

Table 1: Summary of Data for select 2-Styrylbenzothiazole-N-oxides

Compound Name Molecular Formula
Molecular Weight (
g/mol )

Melting Point (°C)

2-[(E)-2-

Phenylvinyl]-1,3-

benzothiazole-3-oxide

C₁₅H₁₁NOS 253.32 241-244

2-[(E)-2-[4-

Nitrophenyl]vinyl]-1,3-

benzothiazole-3-oxide

C₁₅H₁₀N₂O₃S 298.32 230-234

Data sourced from publicly available research papers.

A general method for the synthesis of 2-styrylbenzothiazole-N-oxides involves an aldol-type

condensation reaction.

Starting Materials: 2-Methylbenzothiazole-N-oxide and a substituted benzaldehyde.

Solvent: Methanol is typically used as the solvent.

Catalyst: A basic catalyst, such as potassium hydroxide, is added to the reaction mixture.

Reaction Conditions: The mixture is heated to reflux for several hours.

Purification: The resulting product is often purified by crystallization from a suitable solvent

like ethanol.

Benzodithiazole Isomers
Various isomers of benzodithiazole have been reported in the literature, with the most common

being the 1,2,3- and 2,1,3-isomers. The 1,3,2-isomer specified in the topic of this report is not

well-documented.
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Logical Relationship of Benzodithiazole Isomers
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Caption: Isomeric relationship of benzodithiazole compounds.

Conclusion for Researchers
The absence of information on N-Benzyl-1,3,2-benzodithiazole S-oxide presents a clear gap

in the current chemical literature. This offers an opportunity for novel research in the synthesis,

characterization, and evaluation of the biological activities of this compound. Future work could

focus on:

Developing a synthetic route to the 1,3,2-benzodithiazole S-oxide core.

Introducing the N-benzyl substitution.

Characterizing the final compound using modern analytical techniques (NMR, Mass

Spectrometry, X-ray Crystallography).

Screening the compound for various biological activities.

Until such foundational research is conducted and published, a detailed technical guide as

requested cannot be produced. Researchers are encouraged to explore the synthesis and

properties of this novel heterocyclic system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

